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Compound of Interest

Compound Name: Genkwanol C

Cat. No.: B12392152

For Immediate Release

[City, State] — November 8, 2025 — Genkwanol C, a biflavonoid predominantly isolated from
the medicinal plants Daphne genkwa and Wikstroemia indica, is emerging as a compound of
significant interest to the scientific community, particularly for its potent antiviral activity against
Respiratory Syncytial Virus (RSV). This technical guide provides a comprehensive overview of
the existing literature on Genkwanol C, detailing its biological activity, experimental protocols,
and the current understanding of its mechanism of action.

Executive Summary

Genkwanol C is a spirobiflavonoid that has demonstrated significant in vitro efficacy against
RSV, a leading cause of lower respiratory tract infections in infants and the elderly. Research
highlights its potential as a lead compound for the development of novel antiviral therapeutics.
This document synthesizes the available quantitative data on its bioactivity, outlines the
methodologies used in its evaluation, and visualizes the putative signaling pathways involved in
its antiviral action.

Quantitative Bioactivity Data

The primary biological activity reported for Genkwanol C is its inhibitory effect on the
Respiratory Syncytial Virus. The antiviral efficacy of Genkwanol C and its stereoisomers has
been quantified in cell-based assays. The key metrics for evaluating antiviral potency are the
50% effective concentration (ECso), which is the concentration of the drug that inhibits 50% of
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the viral replication, and the 50% cytotoxic concentration (CCso), the concentration that causes
a 50% reduction in cell viability. The ratio of these two values provides the Selectivity Index
(SI), a measure of the compound's therapeutic window.

. Selectivit

Compoun Virus ) ECso CCso Referenc
. Cell Line y Index
d Strain (ng/mL) (ng/mL)
(Sn

Genkwanol
c RSV HEp-2 1.0 >100 >100 [1]
Genkwanol
5 RSV HEp-2 1.0 >100 >100 [1]
Stelleranol RSV HEp-2 1.0 >100 >100 [1]
Ribavirin

RSV HEp-2 10.0 >100 >10 [1]
(Control)

Table 1: In Vitro Anti-RSV Activity of Genkwanol C and Related Biflavonoids.

Experimental Protocols

The following sections detail the methodologies employed in the isolation and biological
evaluation of Genkwanol C as reported in the primary literature.[1][2]

Isolation and Purification of Genkwanol C

The isolation of Genkwanol C is a multi-step process involving extraction and chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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